Cas no 5335-40-0 (3-(Methylsulfonyl)benzene-1-sulfonyl chloride)

3-(Methylsulfonyl)benzene-1-sulfonyl chloride structure
5335-40-0 structure
Product Name:3-(Methylsulfonyl)benzene-1-sulfonyl chloride
CAS No:5335-40-0
MF:C7H7ClO4S2
MW:254.711078882217
MDL:MFCD04037968
CID:1057325
PubChem ID:220330
Update Time:2025-04-20

3-(Methylsulfonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylsulfonyl)benzenesulfonyl Chloride
    • 3-(METHYLSULPHONYL)BENZENESULPHONYL CHLORIDE
    • 3-methylsulfonylbenzenesulfonyl chloride
    • 1-Methylsulfon-benzol-sulfonsaeure-(3)-chlorid
    • 3-(methylsulfonyl)benzene-1-sulfonyl chloride
    • 3-chlorosulfonylphenylmethylsulfone
    • 3-methanesulfonyl-benzenesulfonyl chloride
    • NSC 2940
    • 3-(methylsulfonyl)benzenesulfonylchloride
    • 3-methanesulfonylbenzene-1-sulfonyl chloride
    • Benzenesulfonyl chloride, 3-(methylsulfonyl)-
    • 2-Benzoxazoleethanol, a-[3-(trifluoromethyl)phenyl]-
    • NSC2940
    • PubChem5610
    • 3-Mesylbenzenesulfonyl chloride
    • 3-(Chlorosulphonyl)phenyl methyl sulphone
    • 5335-40-0
    • MFCD04037968
    • CS-W003992
    • A829533
    • 3-methylsulfonyl-benzenesulfonyl chloride
    • CQEFJGDLGWJIRV-UHFFFAOYSA-N
    • 3-(Methylsulfonyl)phenylsulfonyl chloride
    • DB-347683
    • 3-methanesulfonylbenzenesulfonyl chloride
    • SY022627
    • 3-Mesylbenzenesulfonyl Chloride; Nsc2940; 3-(Methylsulfonyl)Benzenesulfonyl Chloride;3-(Methylsulfonyl)benzenesulfonyl Chloride
    • SCHEMBL364561
    • PS-10870
    • DTXSID20277575
    • EN300-29808
    • 3-(Methylsulfonyl)benzenesulfonyl chloride, AldrichCPR
    • Z235362909
    • NSC-2940
    • AKOS000165102
    • 3-(Methylsulfonyl)benzene-1-sulfonyl chloride
    • MDL： MFCD04037968
    • Inchi： 1S/C7H7ClO4S2/c1-13(9,10)6-3-2-4-7(5-6)14(8,11)12/h2-5H,1H3
    • InChI Key： CQEFJGDLGWJIRV-UHFFFAOYSA-N
    • SMILES： ClS(C1=CC=CC(=C1)S(C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 253.94700
  • Monoisotopic Mass: 253.9474287g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 85

Experimental Properties

  • Density: 1.517±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 94 ºC
  • Boiling Point: 449.7°C at 760 mmHg
  • Solubility: Very slightly soluble (0.99 g/l) (25 º C),
  • PSA: 85.04000
  • LogP: 3.17920

3-(Methylsulfonyl)benzene-1-sulfonyl chloride Security Information

3-(Methylsulfonyl)benzene-1-sulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-(Methylsulfonyl)benzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES0310-5 G
3-(Methylsulfonyl)benzene-1-sulfonyl chloride
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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3-(Methylsulfonyl)benzenesulfonyl Chloride
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Ambeed
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-(Methylsulfonyl)benzene-1-sulfonyl chloride Production Method

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